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Introduction
This technical guide provides an in-depth exploration of the discovery and history of scandium

and its foundational inorganic compounds. It is designed to offer researchers, scientists, and

professionals in drug development a comprehensive understanding of the element's origins,

the key figures involved in its discovery, and the initial characterization of its primary

compounds. This document adheres to stringent data presentation and visualization

requirements to facilitate a clear and comparative understanding of the subject matter.

The Prediction and Discovery of Scandium
The story of scandium begins with a prediction. In 1869, the Russian chemist Dmitri

Mendeleev, in his development of the periodic table, noticed a gap between calcium (atomic

weight 40) and titanium (atomic weight 48). He postulated the existence of an undiscovered

element to fill this void, which he named "ekaboron" (symbol Eb), and he even predicted some

of its properties, including its atomic weight and the formula of its oxide (Eb₂O₃).[1]

It was not until 1879 that Mendeleev's prediction was realized. The Swedish chemist Lars

Fredrik Nilson, at the University of Uppsala, was working on the separation of rare earth

elements from the minerals euxenite and gadolinite.[2][3] Through a meticulous multi-step

fractionation process of rare earth nitrates, Nilson isolated a new element with an atomic weight

of approximately 44.[4] He named this new element scandium, derived from "Scandia," the
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Latin name for Scandinavia, in honor of its origin.[2][3] Nilson was initially unaware of

Mendeleev's prediction.[2]

Later that same year, another Swedish chemist, Per Teodor Cleve, recognized the remarkable

correspondence between the properties of Nilson's newly discovered scandium and

Mendeleev's predicted ekaboron and notified Mendeleev.[2] This discovery, along with those of

gallium and germanium, provided powerful evidence for the validity of the periodic law.

Key Scandium Compounds: Discovery and
Properties
The initial research on scandium focused on its oxide and the simple inorganic salts derived

from it. These early compounds were crucial for determining the element's chemical properties

and its place in the periodic table.

Scandium Oxide (Sc₂O₃)
Scandium oxide, or scandia, was the first compound of the new element to be isolated by Lars

Fredrik Nilson in 1879.[2] He succeeded in preparing about two grams of the high-purity oxide.

[3] It is a white, high-melting-point solid that is the primary product of scandium extraction from

its ores and serves as the starting material for the synthesis of all other scandium compounds.

Scandium Chloride (ScCl₃)
One of the earliest and most significant scandium halides to be synthesized was scandium

chloride. This compound played a pivotal role in the first isolation of metallic scandium. It is a

white, crystalline solid that is highly soluble in water.

Scandium Fluoride (ScF₃)
Scandium fluoride was also prepared shortly after the discovery of the element. Unlike the

other scandium halides, it is notably insoluble in water.[2] This property is utilized in some

separation and purification processes.

Scandium Sulfate (Sc₂(SO₄)₃)
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Scandium sulfate is another of the simple inorganic salts that was prepared and characterized

in the early studies of the element. It is a white, water-soluble solid.

Scandium Nitrate (Sc(NO₃)₃)
The nitrate salt of scandium was central to Nilson's discovery process, as he utilized the

fractional crystallization of rare earth nitrates to isolate scandium. It is a crystalline solid that is

highly soluble in water.

Quantitative Data of Key Scandium Compounds
The following tables summarize the key physical and chemical properties of the foundational

scandium compounds.

Table 1: Physical Properties of Key Scandium Compounds

Compoun
d

Formula
Molar
Mass (
g/mol )

Appearan
ce

Density
(g/cm³)

Melting
Point (°C)

Boiling
Point (°C)

Scandium

Oxide
Sc₂O₃ 137.91 White solid 3.86 2485 -

Scandium

Chloride
ScCl₃ 151.32

White

crystalline

solid

2.39 960 -

Scandium

Fluoride
ScF₃ 101.95

White

crystalline

solid

2.53 1552 1607

Scandium

Sulfate
Sc₂(SO₄)₃ 378.09

White

hygroscopi

c crystals

-
Decompos

es
-

Scandium

Nitrate
Sc(NO₃)₃ 230.97

Off-white

crystals
-

Decompos

es
-

Table 2: Solubility and Crystal Structure of Key Scandium Compounds
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Compound Solubility in Water Crystal Structure

Scandium Oxide Insoluble Cubic

Scandium Chloride Highly soluble Layered BiI₃ motif

Scandium Fluoride Insoluble Cubic (Perovskite-like)

Scandium Sulfate Soluble -

Scandium Nitrate Highly soluble -

Experimental Protocols
Isolation of Scandium Oxide (Nilson, 1879)
While the full, detailed protocol from Lars Fredrik Nilson's 1879 paper is not readily available in

modern English translations, historical accounts describe a meticulous and laborious process

of fractional crystallization. The general steps were as follows:

Extraction from Ores: Nilson started with the rare earth minerals euxenite and gadolinite.

Initial Separation: He performed an initial separation of the rare earths, likely involving

precipitation and dissolution steps to remove more common elements.

Fractional Crystallization of Nitrates: The crucial step involved the repeated and systematic

crystallization of the rare earth nitrates. This process, which historical sources refer to as a

13-step fractionation, took advantage of the slight differences in the solubilities of the nitrates

of the different rare earth elements.[4] By repeatedly dissolving and partially recrystallizing

the nitrate salts, Nilson was able to gradually enrich the mother liquor with the nitrate of the

new, lighter element.

Precipitation and Calcination: Once a fraction was sufficiently enriched in scandium, the

element was precipitated, likely as the oxalate or hydroxide.

Formation of Scandium Oxide: The precipitate was then heated strongly (calcined) to

decompose it to the stable oxide, Sc₂O₃.
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First Synthesis of Metallic Scandium (Fischer, Brunger,
and Greineisen, 1937)
The first successful isolation of metallic scandium was achieved through the electrolysis of a

molten salt mixture. The experimental setup and procedure can be summarized as follows:

Electrolyte Preparation: A eutectic mixture of potassium chloride (KCl) and lithium chloride

(LiCl) was prepared to serve as the molten salt electrolyte. This mixture has a lower melting

point than the individual components, making the electrolysis feasible at a lower

temperature. Anhydrous scandium chloride (ScCl₃) was then dissolved in this molten

eutectic.

Electrolytic Cell: A graphite crucible was used to contain the molten salt bath.

Electrodes: The cathode was a tungsten wire, and the anode was also made of a suitable

inert material.

Electrolysis Conditions: The electrolysis was carried out at a high temperature, between 700

and 800 °C.

Deposition of Scandium: During the electrolysis, scandium ions (Sc³⁺) from the molten salt

were reduced at the cathode, depositing metallic scandium.

Isolation and Purification: After the electrolysis, the metallic scandium was isolated from the

solidified salt mixture.

Visualizations
The following diagrams illustrate the historical timeline of the discovery of scandium and the

relationships in the synthesis of its key compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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